Cas no 942473-61-2 (3,5-DIFLUORO-PHENOXYACETONITRILE)

• Product Name: 3,5-DIFLUORO-PHENOXYACETONITRILE
• CAS No: 942473-61-2
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD09475446
• CID: 3157433
• PubChem ID: 26597024
• Update Time: 2025-10-28

3,5-DIFLUORO-PHENOXYACETONITRILE Chemical and Physical Properties

Names and Identifiers

• 3,5-DIFLUORO-PHENOXYACETONITRILE
• (3,5-difluoro-phenoxy)-acetonitrile
• REGNRTITFABROP-UHFFFAOYSA-N
• DTXSID001293765
• SCHEMBL2781336
• 942473-61-2
• 2-(3,5-Difluoro-phenoxy)acetonitrile
• 2-(3,5-difluorophenoxy)acetonitrile
• G73833
• AKOS012078816

• MDL： MFCD09475446
• Inchi： 1S/C8H5F2NO/c9-6-3-7(10)5-8(4-6)12-2-1-11/h3-5H,2H2
• InChI Key： REGNRTITFABROP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCC#N)F

Computed Properties

• Exact Mass: 169.034
• Monoisotopic Mass: 169.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 1.9